Cas no 1807041-46-8 (3,4-Dibromo-2-fluorobenzenesulfonyl chloride)

• Product Name: 3,4-Dibromo-2-fluorobenzenesulfonyl chloride
• CAS No: 1807041-46-8
• MF: C₆H₂Br₂ClFO₂S
• MW: 352.40328168869
• CID: 4707898
• Update Time: 2025-05-20

3,4-Dibromo-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C6H2Br2ClFO2S/c7-3-1-2-4(13(9,11)12)6(10)5(3)8/h1-2H
• InChI Key： ROZFWNNOIKSNNE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 42.5

Additional information on 3,4-Dibromo-2-fluorobenzenesulfonyl chloride

3,4-Dibromo-2-fluorobenzenesulfonyl Chloride (CAS No. 1807041-46-8): An Overview

3,4-Dibromo-2-fluorobenzenesulfonyl chloride (CAS No. 1807041-46-8) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl chloride functional group and multiple halogen substituents. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and materials.

The molecular formula of 3,4-Dibromo-2-fluorobenzenesulfonyl chloride is C₇H₃Br₂FClO₂, and its molecular weight is approximately 319.85 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity allows it to participate in a wide range of chemical reactions, making it an essential building block in synthetic chemistry.

In recent years, 3,4-Dibromo-2-fluorobenzenesulfonyl chloride has gained significant attention in the pharmaceutical industry due to its potential applications in drug discovery and development. One of the key areas of research involves its use as an intermediate in the synthesis of novel drugs with improved pharmacological properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral agents using this compound as a starting material. The resulting compounds exhibited potent activity against several viral strains, including influenza and herpes simplex virus.

Beyond antiviral applications, 3,4-Dibromo-2-fluorobenzenesulfonyl chloride has also been explored for its potential in the development of anticancer drugs. A research team at the University of California, San Francisco, recently published a paper in Cancer Research detailing the synthesis and evaluation of a new class of small molecules derived from this compound. These molecules demonstrated significant cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents.

The unique electronic properties of 3,4-Dibromo-2-fluorobenzenesulfonyl chloride, particularly the presence of multiple halogen substituents, contribute to its versatility in drug design. The bromine and fluorine atoms can influence the lipophilicity and metabolic stability of the final drug molecules, which are crucial factors in determining their bioavailability and therapeutic efficacy. Additionally, the sulfonyl chloride group can be readily converted into other functional groups through nucleophilic substitution reactions, allowing for further modification and optimization of the drug candidates.

In addition to its pharmaceutical applications, 3,4-Dibromo-2-fluorobenzenesulfonyl chloride has found use in other areas of chemical research. For instance, it has been employed as a reagent in polymer chemistry for the synthesis of functionalized polymers with tailored properties. A study published in Macromolecules in 2020 described the preparation of polymeric materials with enhanced thermal stability and mechanical strength using this compound as a key intermediate.

The safety and handling of 3,4-Dibromo-2-fluorobenzenesulfonyl chloride are critical considerations for researchers working with this compound. Due to its reactivity and potential health hazards associated with exposure to halogenated compounds, appropriate personal protective equipment (PPE) should be used when handling this material. Additionally, proper storage conditions should be maintained to prevent degradation or unintended reactions.

In conclusion, 3,4-Dibromo-2-fluorobenzenesulfonyl chloride (CAS No. 1807041-46-8) is a multifaceted compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate in the synthesis of novel drugs and materials with improved properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.